Cas no 1288338-96-4 ((R)-N-Desacryloyl N-3-Propionyl Ibrutinib)

• Product Name: (R)-N-Desacryloyl N-3-Propionyl Ibrutinib
• CAS No: 1288338-96-4
• MF: C₂₅H₂₅ClN₆O₂
• MW: 476.958003759384
• CID: 4556835
• Update Time: 2024-11-04

(R)-N-Desacryloyl N-3-Propionyl Ibrutinib Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-3-chloropropan-1-one
• (R)-1-[3-[4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]-3-chloropropan-1-one
• NA99JX9VTS
• (R)-N-Desacryloyl N-3-Propionyl Ibrutinib

• Inchi： 1S/C25H25ClN6O2/c26-13-12-21(33)31-14-4-5-18(15-31)32-25-22(24(27)28-16-29-25)23(30-32)17-8-10-20(11-9-17)34-19-6-2-1-3-7-19/h1-3,6-11,16,18H,4-5,12-15H2,(H2,27,28,29)/t18-/m1/s1
• InChI Key： VJQOEGZWPHTCTQ-GOSISDBHSA-N
• SMILES： ClCCC(N1CCC[C@H](C1)N1C2C(=C(N)N=CN=2)C(C2C=CC(=CC=2)OC2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 476.1727518 g/mol
• Monoisotopic Mass: 476.1727518 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.2
• Molecular Weight: 477.0

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.8E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers